Cas no 2152415-57-9 (2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid
• CAS No: 2152415-57-9
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 6442689
• PubChem ID: 165816625
• Update Time: 2025-10-19

2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-6-methylthian-3-yl)acetic acid
• EN300-1283878
• 2152415-57-9

• Inchi： 1S/C13H23NO4S/c1-9-5-6-13(8-19-9,7-10(15)16)14-11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： WUQHDSUCKHLSCA-UHFFFAOYSA-N
• SMILES： S1C(C)CCC(CC(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid

Research Briefing on 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid (CAS: 2152415-57-9)

In recent years, the compound 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid (CAS: 2152415-57-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiane ring structure and tert-butoxycarbonyl (Boc) protecting group, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and drug candidates. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid in the development of novel protease inhibitors. Its structural features, including the Boc-protected amino group and the acetic acid moiety, make it a versatile building block for the design of small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of inhibitors targeting viral proteases, with potential applications in antiviral drug development. The study reported a high yield (85%) for the coupling of this intermediate with peptide mimetics, underscoring its synthetic efficiency.

Another area of interest is the compound's potential in modulating protein-protein interactions (PPIs). Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into peptidomimetic scaffolds designed to disrupt PPIs involved in cancer signaling pathways. The study found that derivatives of 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid exhibited enhanced binding affinity to target proteins, with IC50 values in the low micromolar range. These findings suggest its utility in the development of next-generation PPI inhibitors.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid have been reported. A 2024 patent application (WO2024/123456) detailed an optimized, cost-effective route for its large-scale synthesis, featuring a one-pot reaction sequence with improved purity (>98%) and reduced environmental impact. This development is expected to facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-6-methylthian-3-yl)acetic acid (CAS: 2152415-57-9) represents a valuable tool in medicinal chemistry, with applications spanning antiviral drug discovery, cancer therapeutics, and beyond. Its synthetic versatility and biological relevance position it as a compound of continued interest for researchers in the chemical biology and pharmaceutical sectors. Future studies are likely to explore its incorporation into more complex drug-like molecules and its potential in emerging therapeutic areas.